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Compound of Interest

Compound Name:
Desmethyl-YM-298198

hydrochloride

Cat. No.: B560239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on the solubility

and stability of Desmethyl-YM-298198 hydrochloride, a derivative of the potent and selective

mGluR1 antagonist, YM-298198. The information herein is intended to support researchers and

drug development professionals in the handling, storage, and application of this compound in

preclinical studies.

Core Compound Properties
Desmethyl-YM-298198 hydrochloride is a non-competitive antagonist of the metabotropic

glutamate receptor 1 (mGluR1). A summary of its key identifiers is presented below.

Property Value

Chemical Name
6-Amino-N-cyclohexyl-3-methylthiazolo[3,2-

a]benzimidazole-2-carboxamide hydrochloride

Molecular Formula C₁₇H₂₁ClN₄OS

Molecular Weight 364.9 g/mol

CAS Number 1177767-57-5
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Solubility Profile
The solubility of Desmethyl-YM-298198 hydrochloride has been reported in dimethyl

sulfoxide (DMSO). Currently, there is limited publicly available data on its solubility in other

common laboratory solvents.

Solvent Concentration

Dimethyl Sulfoxide (DMSO) ≤ 50 mM[1]

Stability and Storage Recommendations
Proper storage is crucial to maintain the integrity of Desmethyl-YM-298198 hydrochloride.

The following table summarizes the recommended storage conditions based on available data.

Storage Type Condition Duration Notes

Short-term +4°C Up to 12 months

Store under

desiccating

conditions.[1]

Long-term +4°C Up to 12 months

Store under

desiccating

conditions.[1]

Shipping Ambient -
Can be shipped with

ice packs.[1]

Experimental Protocols
While specific experimental protocols for determining the solubility and stability of Desmethyl-
YM-298198 hydrochloride are not readily available in the public domain, standardized

methods are commonly employed in pharmaceutical sciences. Below are generalized protocols

that can be adapted for this purpose.

General Protocol for Solubility Determination (Shake-
Flask Method)
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The shake-flask method is a standard approach to determine the equilibrium solubility of a

compound in a specific solvent.

Preparation: Add an excess amount of Desmethyl-YM-298198 hydrochloride to a known

volume of the desired solvent (e.g., water, ethanol, phosphate-buffered saline) in a sealed

vial.

Equilibration: Agitate the vial at a constant temperature for a defined period (e.g., 24-48

hours) to ensure equilibrium is reached.

Separation: Centrifuge or filter the suspension to separate the undissolved solid from the

saturated solution.

Quantification: Analyze the concentration of the dissolved compound in the

supernatant/filtrate using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

General Protocol for Stability Assessment
Stability studies are essential to determine the shelf-life and appropriate storage conditions for

a compound.

Sample Preparation: Prepare solutions of Desmethyl-YM-298198 hydrochloride in relevant

solvents or formulations.

Storage: Store the samples under various environmental conditions (e.g., different

temperatures, humidity levels, and light exposures).

Time Points: Withdraw aliquots of the samples at predetermined time intervals (e.g., 0, 1, 3,

6, and 12 months).

Analysis: Analyze the aliquots for the concentration of the parent compound and the

presence of any degradation products using a stability-indicating analytical method, such as

HPLC.

Visualizing Key Pathways and Processes
mGluR1 Signaling Pathway
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Desmethyl-YM-298198 hydrochloride acts as an antagonist at the mGluR1 receptor, which is

a Gq/G11 protein-coupled receptor. Its activation initiates a cascade of intracellular signaling

events. The following diagram illustrates the canonical mGluR1 signaling pathway.
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Canonical mGluR1 Signaling Cascade

Experimental Workflow for Solubility Assessment
The following diagram outlines a typical workflow for determining the solubility of a research

compound.
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Shake-Flask Solubility Determination Workflow

Experimental Workflow for Stability Analysis
This diagram illustrates a general workflow for assessing the stability of a compound over time.
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Long-Term Stability Assessment Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Desmethyl-YM-298198 Hydrochloride: A Technical
Guide to Solubility and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560239#solubility-and-stability-of-desmethyl-ym-
298198-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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